Cas no 1396759-58-2 (5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide
• CAS No: 1396759-58-2
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 5401149
• Update Time: 2025-06-13

5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-[2-(3-furanyl)-2-hydroxyethyl]-3-isoxazolecarboxamide
• 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H14N2O4/c16-11(9-3-4-18-7-9)6-14-13(17)10-5-12(19-15-10)8-1-2-8/h3-5,7-8,11,16H,1-2,6H2,(H,14,17)
• InChI Key： JRFWGPMIOLZXIG-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NCC(C2C=COC=2)O)=O)=N1

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.2±37.0 °C(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide (CAS No. 1396759-58-2)

The compound 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide (CAS No. 1396759-58-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and furan-3-yl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of the 1,2-oxazole ring, which is known for its versatility in drug design.

In recent years, the demand for novel heterocyclic compounds like 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide has surged, driven by the need for innovative therapeutics and sustainable agrochemicals. The compound's hydroxyethyl group enhances its solubility, making it suitable for formulation in aqueous systems. This property aligns with the growing trend toward environmentally friendly solutions in the chemical industry.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. The carboxamide functionality in 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide allows for further derivatization, enabling researchers to explore its potential as a building block for more complex molecules. Additionally, the furan-3-yl group contributes to its aromatic character, which is often leveraged in the design of compounds with enhanced binding affinity.

The pharmacological potential of 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide is another hot topic among scientists. Preliminary studies suggest that its structural motifs may interact with biological targets involved in inflammation and metabolic disorders. This has led to increased interest in its application as a lead compound for drug discovery programs. The 1,2-oxazole ring, in particular, is known for its stability and bioisosteric properties, making it a valuable component in medicinal chemistry.

From an agrochemical perspective, the cyclopropyl and furan-3-yl groups in 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide offer unique opportunities for pest control and crop protection. These functional groups are often associated with modes of action that disrupt insect nervous systems or fungal cell membranes. As the agricultural sector seeks safer and more effective alternatives to traditional pesticides, compounds like this are being rigorously evaluated.

Another area of interest is the compound's potential role in material science. The combination of furan-3-yl and 1,2-oxazole rings could contribute to the development of advanced polymers or coatings with specific optical or mechanical properties. Researchers are exploring whether 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide can serve as a monomer or cross-linking agent in innovative material designs.

In summary, 5-cyclopropyl-N-[2-(furan-3-yl)-2-hydroxyethyl]-1,2-oxazole-3-carboxamide (CAS No. 1396759-58-2) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its distinctive structural features, including the cyclopropyl, furan-3-yl, and 1,2-oxazole groups, make it a valuable subject of ongoing research. As scientific inquiries into its properties and applications continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.